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Abstract

This document provides a comprehensive guide to utilizing PhosTAC7, a novel
Phosphorylation Targeting Chimera (PhosTAC), for the targeted dephosphorylation of specific
cellular proteins. PhosTAC?7 operates by recruiting the serine/threonine protein phosphatase
2A (PP2A) to proteins of interest, thereby enabling precise modulation of their phosphorylation
status.[1][2] This technology holds significant promise for research in areas such as oncology
and neurodegenerative diseases.[1] These notes detail the mechanism of action of PhosTAC7,
experimental protocols for its application in cell culture, and key quantitative data to guide
experimental design.

Introduction to PhosTAC7

PhosTACY7 is a heterobifunctional small molecule designed to induce proximity between PP2A
and a target protein, leading to the target's dephosphorylation.[1][2] This approach offers a
distinct advantage over global activation or inhibition of phosphatases, allowing for the
selective modulation of individual protein functions. PhosTAC7 has been demonstrated to
effectively dephosphorylate programmed cell death protein 4 (PDCD4), Forkhead box protein
0O3a (FOX03a), and the microtubule-associated protein tau.

Mechanism of Action
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PhosTACY7 facilitates the formation of a stable ternary complex composed of the target protein,
PhosTAC7, and the PP2A phosphatase. In many experimental systems, the target protein is
fused with a HaloTag7, and the PP2A catalytic subunit is engineered with an FKBP12(F36V)
fusion protein to enable specific recruitment by the respective ends of the PhosTAC7 molecule.
By bringing the phosphatase into close proximity with its substrate, PhosTAC7 effectively
hijacks the cellular machinery to achieve targeted dephosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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